Cas no 330468-37-6 ((4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone)
330468-37-6 structure
Product Name:(4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone
CAS No:330468-37-6
MF:C15H15N3O3S
MW:317.362901926041
CID:2119514
PubChem ID:2838660
Update Time:2025-04-21
(4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone
- STK014843
- SCHEMBL6708638
- Cambridge id 5269853
- AKOS001648165
- Oprea1_337444
- 1-(4-NITROPHENYL)-4-(THIOPHENE-2-CARBONYL)PIPERAZINE
- 330468-37-6
- [4-(4-nitrophenyl)piperazin-1-yl](thiophen-2-yl)methanone
- [4-(4-Nitrophenyl)-1-piperazinyl]thiophen-2-ylmethanone
- DA-06829
- KOJUOAVWEJJSFQ-UHFFFAOYSA-N
-
- Inchi: 1S/C15H15N3O3S/c19-15(14-2-1-11-22-14)17-9-7-16(8-10-17)12-3-5-13(6-4-12)18(20)21/h1-6,11H,7-10H2
- InChI Key: KOJUOAVWEJJSFQ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O
Computed Properties
- Exact Mass: 317.08341252Da
- Monoisotopic Mass: 317.08341252Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 97.6Ų
(4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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